Cas no 2287333-35-9 (1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane
• CAS No: 2287333-35-9
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 6561585
• PubChem ID: 137944815
• Update Time: 2025-05-21

1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane
• 2287333-35-9
• EN300-6760707

• Inchi： 1S/C11H19Cl/c1-9(2)3-4-10-5-11(6-10,7-10)8-12/h9H,3-8H2,1-2H3
• InChI Key： SWUGGEDWVSEKEW-UHFFFAOYSA-N
• SMILES： ClCC12CC(CCC(C)C)(C1)C2

Computed Properties

• Exact Mass: 186.1175283g/mol
• Monoisotopic Mass: 186.1175283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane

Exploring the Unique Properties and Applications of 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane (CAS No. 2287333-35-9)

The chemical compound 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane (CAS No. 2287333-35-9) has garnered significant attention in recent years due to its distinctive molecular structure and potential applications in various industries. This bicyclic organic compound features a chloromethyl group and a 3-methylbutyl side chain, which contribute to its unique reactivity and versatility. Researchers and industry professionals are increasingly interested in this compound for its role in advanced material synthesis, pharmaceutical intermediates, and specialty chemicals.

One of the most intriguing aspects of 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane is its bicyclo[1.1.1]pentane core structure. This rigid, three-dimensional framework has become a hot topic in medicinal chemistry, as it can serve as a bioisostere for traditional aromatic rings. Recent studies have shown that incorporating such bridged bicyclic systems into drug molecules can improve metabolic stability, solubility, and binding affinity. This makes CAS No. 2287333-35-9 particularly valuable for researchers working on next-generation therapeutics.

The chloromethyl functionality in this compound opens up numerous possibilities for further chemical modifications. Many synthetic chemists are searching for information about "chloromethyl group reactivity" and "selective functionalization of bicyclic compounds," as these are crucial for designing novel materials. The presence of both the chloromethyl and 3-methylbutyl groups creates a unique combination of reactivity and lipophilicity, making this compound particularly interesting for applications requiring controlled hydrophobicity.

From an industrial perspective, there's growing interest in how 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane can contribute to sustainable chemistry initiatives. Many manufacturers are actively searching for "green synthesis of bicyclic compounds" and "eco-friendly chemical intermediates." The compact structure of this compound suggests potential advantages in atom economy, a key consideration in modern green chemistry approaches. Researchers are particularly interested in developing efficient catalytic systems for its production.

The pharmaceutical industry has shown special interest in derivatives of bicyclo[1.1.1]pentane scaffolds, with search trends showing increased queries about "bioisosteric replacement strategies" and "three-dimensional fragments in drug design." CAS No. 2287333-35-9 represents a valuable building block in this context, as its structure offers opportunities to create more three-dimensional drug candidates. This aligns with current industry efforts to move beyond flat aromatic systems in medicinal chemistry.

Material scientists are exploring applications of 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane in advanced polymer systems. The compound's rigid core and functional groups make it potentially useful for creating high-performance materials with unique mechanical and thermal properties. Recent search engine data reveals growing interest in "bicyclic monomers for polymers" and "functionalized building blocks for materials science," areas where this compound could play a significant role.

Analytical characterization of 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane presents interesting challenges and opportunities. The compound's unique structure affects its spectroscopic properties, making techniques like NMR and mass spectrometry particularly important for quality control. Laboratory professionals frequently search for "analysis of strained bicyclic systems" and "characterization of chloromethyl compounds," indicating the need for specialized analytical methods when working with this material.

Safety considerations for handling 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane follow standard organic chemistry laboratory protocols. While not classified as hazardous under normal conditions, proper precautions should be taken when working with chloromethyl compounds. This aligns with current industry focus on "safe handling of functionalized organics" and "best practices in chemical synthesis," which are among the top searched topics in professional chemistry forums.

The commercial availability of 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane (CAS No. 2287333-35-9) has increased in recent years, reflecting growing demand from research institutions and specialty chemical manufacturers. Procurement specialists often search for "source bicyclo[1.1.1]pentane derivatives" and "high-purity functionalized bicyclic compounds," indicating the compound's rising importance in various applications. Several suppliers now offer custom synthesis services for this and related structures.

Looking forward, the scientific community anticipates expanding applications for 1-(Chloromethyl)-3-(3-methylbutyl)bicyclo[1.1.1]pentane across multiple disciplines. Its combination of structural features and functional groups positions it as a versatile intermediate in both academic research and industrial applications. As synthetic methodologies continue to advance, we can expect to see this compound play an increasingly important role in the development of innovative materials and bioactive molecules.